molecular formula C9H12FNO2 B011812 2-Fluoro-3-[1-hydroxy-2-(methylamino)ethyl]phenol CAS No. 103439-04-9

2-Fluoro-3-[1-hydroxy-2-(methylamino)ethyl]phenol

Cat. No. B011812
M. Wt: 185.2 g/mol
InChI Key: KFHINOFEYCZOKN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Fluoro-3-[1-hydroxy-2-(methylamino)ethyl]phenol, also known as 2FMA, is a synthetic compound that belongs to the phenethylamine class. It is a research chemical that has gained attention in recent years due to its potential applications in scientific research.

Scientific Research Applications

2-Fluoro-3-[1-hydroxy-2-(methylamino)ethyl]phenol has been used in scientific research as a tool for studying the central nervous system. It has been found to have similar effects to other stimulants such as amphetamines, but with a lower potential for abuse. Researchers have used 2-Fluoro-3-[1-hydroxy-2-(methylamino)ethyl]phenol to study the effects of stimulants on cognitive function, memory, and attention.

Mechanism Of Action

The exact mechanism of action of 2-Fluoro-3-[1-hydroxy-2-(methylamino)ethyl]phenol is not fully understood, but it is believed to work by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. These neurotransmitters are involved in regulating mood, motivation, and attention.

Biochemical And Physiological Effects

The biochemical and physiological effects of 2-Fluoro-3-[1-hydroxy-2-(methylamino)ethyl]phenol include increased heart rate and blood pressure, decreased appetite, and increased alertness and concentration. It has also been found to enhance cognitive function and memory.

Advantages And Limitations For Lab Experiments

One advantage of using 2-Fluoro-3-[1-hydroxy-2-(methylamino)ethyl]phenol in lab experiments is its lower potential for abuse compared to other stimulants. This makes it a safer option for researchers to use in studies involving human subjects. However, one limitation is that there is limited research on the long-term effects of 2-Fluoro-3-[1-hydroxy-2-(methylamino)ethyl]phenol on the brain and body.

Future Directions

There are several future directions for research involving 2-Fluoro-3-[1-hydroxy-2-(methylamino)ethyl]phenol. One area of interest is its potential as a treatment for attention deficit hyperactivity disorder (ADHD). Researchers are also interested in studying its effects on other neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, there is a need for more research on the long-term effects of 2-Fluoro-3-[1-hydroxy-2-(methylamino)ethyl]phenol on the brain and body.
In conclusion, 2-Fluoro-3-[1-hydroxy-2-(methylamino)ethyl]phenol is a synthetic compound that has potential applications in scientific research. Its synthesis method involves the reaction of 2-fluoro-3-nitrophenol with 2-(methylamino)ethanol in the presence of a reducing agent. It has been used in studies involving the central nervous system and has been found to have similar effects to other stimulants. Its mechanism of action is believed to involve increasing the levels of dopamine, norepinephrine, and serotonin in the brain. It has several advantages and limitations for lab experiments, and there are several future directions for research involving 2-Fluoro-3-[1-hydroxy-2-(methylamino)ethyl]phenol.

Synthesis Methods

The synthesis of 2-Fluoro-3-[1-hydroxy-2-(methylamino)ethyl]phenol involves the reaction of 2-fluoro-3-nitrophenol with 2-(methylamino)ethanol in the presence of a reducing agent such as iron powder. The resulting compound is then purified through recrystallization.

properties

CAS RN

103439-04-9

Product Name

2-Fluoro-3-[1-hydroxy-2-(methylamino)ethyl]phenol

Molecular Formula

C9H12FNO2

Molecular Weight

185.2 g/mol

IUPAC Name

2-fluoro-3-[1-hydroxy-2-(methylamino)ethyl]phenol

InChI

InChI=1S/C9H12FNO2/c1-11-5-8(13)6-3-2-4-7(12)9(6)10/h2-4,8,11-13H,5H2,1H3

InChI Key

KFHINOFEYCZOKN-UHFFFAOYSA-N

SMILES

CNCC(C1=C(C(=CC=C1)O)F)O

Canonical SMILES

CNCC(C1=C(C(=CC=C1)O)F)O

synonyms

2-Fluoro-3-[1-hydroxy-2-(methylamino)ethyl]phenol

Origin of Product

United States

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